Cas no 1261821-67-3 (3-Chloro-2-iodobenzamide)

• Product Name: 3-Chloro-2-iodobenzamide
• CAS No: 1261821-67-3
• MF: C₇H₅ClINO
• MW: 281.478173017502
• CID: 4960276
• Update Time: 2025-09-27

3-Chloro-2-iodobenzamide Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-iodobenzamide

• Inchi： 1S/C7H5ClINO/c8-5-3-1-2-4(6(5)9)7(10)11/h1-3H,(H2,10,11)
• InChI Key： HYLQREHYARSHAQ-UHFFFAOYSA-N
• SMILES： IC1C(=CC=CC=1C(N)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• XLogP3: 2.1
• Topological Polar Surface Area: 43.1

Additional information on 3-Chloro-2-iodobenzamide

Comprehensive Overview of 3-Chloro-2-iodobenzamide (CAS No. 1261821-67-3): Properties, Applications, and Industry Insights

3-Chloro-2-iodobenzamide (CAS No. 1261821-67-3) is a halogenated benzamide derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by the presence of both chlorine and iodine substituents on the benzene ring, serves as a versatile intermediate in organic synthesis. Researchers and industry professionals frequently search for terms like "3-Chloro-2-iodobenzamide synthesis," "CAS 1261821-67-3 applications," and "halogenated benzamide derivatives," reflecting its growing relevance in modern chemistry.

The molecular structure of 3-Chloro-2-iodobenzamide (C₇H₅ClINO) features a benzamide backbone with strategic halogen placements, enabling selective reactivity in cross-coupling reactions. Recent studies highlight its role in Suzuki-Miyaura and Buchwald-Hartwig couplings, addressing trending queries such as "iodo- and chloro-substituted benzamide reactivity" and "1261821-67-3 in palladium catalysis." These applications align with the broader demand for sustainable synthetic methodologies, a hot topic in green chemistry forums.

In pharmaceutical contexts, 3-Chloro-2-iodobenzamide is explored as a precursor for bioactive molecules targeting enzyme inhibition. Searches for "benzamide-based drug discovery" and "CAS 1261821-67-3 in medicinal chemistry" underscore its potential in developing kinase inhibitors or antimicrobial agents. Its dual halogen motif offers steric and electronic tuning capabilities, a feature often discussed in computational chemistry circles under keywords like "halogen bonding in drug design."

From an industrial perspective, this compound's stability under ambient conditions makes it suitable for scalable processes. Manufacturers prioritizing "high-purity 3-Chloro-2-iodobenzamide suppliers" or "1261821-67-3 batch production" value its consistent performance in multi-step syntheses. Analytical data (e.g., HPLC purity ≥98%, melting point 180–185°C) frequently appears in technical specifications, catering to quality-focused buyers.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, proper handling guidelines for halogenated compounds remain a frequent search topic ("safe storage of iodobenzamides"). The compound's biodegradability profile and compliance with REACH regulations further enhance its marketability, resonating with ESG-conscious stakeholders.

Emerging trends in 3-Chloro-2-iodobenzamide research include its integration into metal-organic frameworks (MOFs) and photoactive materials. Queries like "1261821-67-3 in material science" reflect interdisciplinary interest, particularly in optoelectronics. Such applications leverage the iodine atom's heavy-atom effect, a concept gaining traction in publications on triplet state engineering.

To address common user questions: The compound's solubility (DMSO >50 mg/mL) and compatibility with standard protecting groups make it adaptable to diverse reaction conditions. Stability studies confirm negligible decomposition at −20°C for long-term storage, a detail often sought in "3-Chloro-2-iodobenzamide handling protocols." Patent analyses reveal its use in ≥15 recent filings, predominantly in heterocycle construction methods.

In summary, 3-Chloro-2-iodobenzamide (CAS No. 1261821-67-3) represents a multifaceted tool for researchers navigating halogen chemistry, drug development, and advanced material synthesis. Its alignment with contemporary scientific priorities—from green synthesis to targeted therapeutics—ensures sustained relevance in both academic and industrial settings.